Cas no 89967-12-4 (1-Propanone, 1-(6-phenyl-4-pyrimidinyl)-, oxime)

• Product name: 1-Propanone, 1-(6-phenyl-4-pyrimidinyl)-, oxime
• CAS No: 89967-12-4
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 584590
• PubChem ID: 137086763

1-Propanone, 1-(6-phenyl-4-pyrimidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(6-phenyl-4-pyrimidinyl)-, oxime
• 6-(1-nitrosopropylidene)-4-phenyl-1H-pyrimidine
• DTXSID60756157
• 89967-12-4
• 6-(1-Nitrosopropylidene)-4-phenyl-1,6-dihydropyrimidine

• Inchi： InChI=1S/C13H13N3O/c1-2-11(16-17)13-8-12(14-9-15-13)10-6-4-3-5-7-10/h3-9,17H,2H2,1H3/b16-11+
• InChI Key： DNOIWAAZNAHSCI-LFIBNONCSA-N
• SMILES： CCC(=NO)C1=NC=NC(=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.4Ų